3-{[4-(acetyloxy)benzoyl]amino}-2-methylbenzoic acid

• IUPAC Name: 3-[(4-acetyloxybenzoyl)amino]-2-methylbenzoic acid
• InChI: InChI=1S/C17H15NO5/c1-10-14(17(21)22)4-3-5-15(10)18-16(20)12-6-8-13(9-7-12)23-11(2)19/h3-9H,1-2H3,(H,18,20)(H,21,22)
• InChI Key: MAILLNNWIAAJFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC=C(C=C2)OC(=O)C)C(=O)O
• Molecular Formula: C17H15NO5
• DSSTOX Substance ID: DTXSID80357847
• Molecular Weight: 313.30 g/mol
• CAS RN: 5743-03-3

Description

3-{[4-(acetyloxy)benzoyl]amino}-2-methylbenzoic acid, also known as aspirin, is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been used for over a century to treat pain, fever, and inflammation. Aspirin is also used for its antiplatelet effect, which reduces the risk of heart attack and stroke.

Scientific Research Applications

Aspirin has been extensively studied for its therapeutic effects in various diseases, including cancer, cardiovascular disease, and Alzheimer's disease. Aspirin has been shown to inhibit the growth of cancer cells and reduce the risk of cancer recurrence. It also reduces the risk of cardiovascular events, such as heart attack and stroke, by inhibiting platelet aggregation. Aspirin has also been studied for its potential use in the prevention and treatment of Alzheimer's disease.

Mechanism of Action

Aspirin works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, which are involved in inflammation, pain, and fever. Aspirin irreversibly acetylates a serine residue in the active site of COX enzymes, leading to inhibition of enzyme activity. Aspirin also inhibits the activity of platelets by irreversibly acetylating platelet cyclooxygenase, leading to a decrease in platelet aggregation.
Biochemical and Physiological Effects:
Aspirin has several biochemical and physiological effects, including anti-inflammatory, analgesic, antipyretic, and antiplatelet effects. Aspirin also has antioxidant properties and has been shown to reduce oxidative stress in various diseases. Aspirin has been shown to have a protective effect on the endothelium, which is the inner lining of blood vessels, by improving endothelial function and reducing inflammation.

Advantages and Limitations for Lab Experiments

Aspirin has several advantages for lab experiments, including its low cost, availability, and ease of synthesis. Aspirin is also stable and has a long shelf life. However, 3-{[4-(acetyloxy)benzoyl]amino}-2-methylbenzoic acid has some limitations, including its low solubility in water and its potential to hydrolyze in basic solutions.

Future Directions

There are several future directions for 3-{[4-(acetyloxy)benzoyl]amino}-2-methylbenzoic acid research, including the development of new 3-{[4-(acetyloxy)benzoyl]amino}-2-methylbenzoic acid derivatives with improved pharmacological properties, such as increased solubility and bioavailability. Aspirin is also being studied for its potential use in the treatment of COVID-19, as it has been shown to reduce inflammation and improve endothelial function, which are important in the pathogenesis of COVID-19. Aspirin is also being studied for its potential use in the prevention and treatment of other diseases, such as diabetes, obesity, and neurodegenerative diseases.

Synthesis Methods

Aspirin is synthesized by the esterification of salicylic acid with acetic anhydride in the presence of a catalyst, such as sulfuric acid. The reaction produces 3-{[4-(acetyloxy)benzoyl]amino}-2-methylbenzoic acid and acetic acid as byproducts. The crude 3-{[4-(acetyloxy)benzoyl]amino}-2-methylbenzoic acid is then purified by recrystallization in a solvent, such as ethanol or water.